Cas no 1178385-39-1 (1-Propanone, 1-(4-fluorophenyl)-3-(methylthio)-)

• Product Name: 1-Propanone, 1-(4-fluorophenyl)-3-(methylthio)-
• CAS No: 1178385-39-1
• MF: C₁₀H₁₁FOS
• MW: 198.257145166397
• CID: 5206216
• Update Time: 2025-08-01

1-Propanone, 1-(4-fluorophenyl)-3-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-3-(methylthio)propan-1-one
• 1-(4-fluorophenyl)-3-(methylsulfanyl)propan-1-one
• 1-Propanone, 1-(4-fluorophenyl)-3-(methylthio)-

• Inchi： 1S/C10H11FOS/c1-13-7-6-10(12)8-2-4-9(11)5-3-8/h2-5H,6-7H2,1H3
• InChI Key： FJKADTZJUFQFGH-UHFFFAOYSA-N
• SMILES： S(C)CCC(C1C=CC(=CC=1)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 164
• XLogP3: 2.3
• Topological Polar Surface Area: 42.4

Additional information on 1-Propanone, 1-(4-fluorophenyl)-3-(methylthio)-

Comprehensive Guide to 1-Propanone, 1-(4-fluorophenyl)-3-(methylthio)- (CAS No. 1178385-39-1): Properties, Applications, and Market Insights

1-Propanone, 1-(4-fluorophenyl)-3-(methylthio)- (CAS No. 1178385-39-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This fluorophenyl-containing methylthio derivative is known for its unique structural features, making it a valuable intermediate in synthetic chemistry. With the growing demand for fluorinated compounds in drug discovery, this chemical has become a subject of interest for researchers and industry professionals alike.

The molecular structure of 1-Propanone, 1-(4-fluorophenyl)-3-(methylthio)- combines a propanone backbone with both fluorophenyl and methylthio functional groups. This combination imparts distinct chemical properties that are particularly useful in medicinal chemistry applications. Recent studies have explored its potential as a building block for bioactive molecules, especially in the development of central nervous system (CNS) targeted compounds and antimicrobial agents.

In the pharmaceutical industry, 1-(4-fluorophenyl)-3-(methylthio)-1-propanone serves as a crucial intermediate for synthesizing various drug candidates. Its fluorinated aromatic ring contributes to enhanced metabolic stability and membrane permeability, characteristics highly sought after in modern drug design. The compound's methylthio group offers additional versatility for further chemical modifications, making it a preferred choice for medicinal chemists working on structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, CAS 1178385-39-1 demonstrates interesting reactivity patterns. The carbonyl group in the propanone moiety is amenable to various nucleophilic additions, while the fluorophenyl ring can participate in electrophilic aromatic substitution reactions. These properties make it a versatile building block for creating diverse molecular architectures, particularly in the synthesis of heterocyclic compounds with potential biological activity.

The global market for fluorinated chemical intermediates like 1-Propanone, 1-(4-fluorophenyl)-3-(methylthio)- has been steadily growing, driven by increasing demand from the pharmaceutical sector. With approximately 20-25% of all pharmaceuticals containing fluorine atoms, compounds with fluorophenyl groups have become particularly valuable. Market analysts predict continued growth in this sector, especially for intermediates used in CNS drug development and antibacterial research.

Quality control and analytical characterization of 1-Propanone, 1-(4-fluorophenyl)-3-(methylthio)- typically involve advanced techniques such as HPLC analysis, mass spectrometry, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications. The standard purity grade for research purposes typically exceeds 95%, with some specialized applications requiring even higher purity levels.

Storage and handling of CAS 1178385-39-1 require standard laboratory precautions. The compound should be kept in tightly sealed containers under inert atmosphere when long-term storage is needed. While not classified as highly hazardous, proper laboratory safety protocols should always be followed when working with this chemical, including the use of appropriate personal protective equipment.

Recent scientific literature has highlighted several innovative applications of 1-(4-fluorophenyl)-3-(methylthio)-1-propanone derivatives. Some studies have explored their use as precursors for fluorescence probes in biological imaging, while others have investigated their potential in materials science for creating specialized polymers. The compound's versatility continues to make it a valuable tool across multiple research disciplines.

For researchers sourcing 1-Propanone, 1-(4-fluorophenyl)-3-(methylthio)-, it's important to verify supplier credentials and request comprehensive analytical data. Reputable suppliers typically provide certificates of analysis detailing purity, impurities profile, and spectroscopic characterization. The compound is generally available in research quantities from specialty chemical providers catering to the pharmaceutical and agrochemical industries.

Future research directions for CAS 1178385-39-1 and its derivatives may include exploration of its potential in targeted drug delivery systems and as a scaffold for multi-target directed ligands in complex disease treatment. The growing interest in fluorine-containing pharmaceuticals suggests that this compound will remain relevant in medicinal chemistry research for years to come.

Environmental considerations for 1-Propanone, 1-(4-fluorophenyl)-3-(methylthio)- follow standard protocols for organic chemical waste disposal. While not classified as a persistent environmental pollutant, proper waste management practices should be implemented in accordance with local regulations. Researchers are encouraged to explore green chemistry approaches when working with this compound to minimize environmental impact.

The synthesis of 1-(4-fluorophenyl)-3-(methylthio)-1-propanone typically involves multi-step organic reactions starting from commercially available precursors. Common routes may include Friedel-Crafts acylation of fluorobenzene derivatives followed by introduction of the methylthio group through nucleophilic substitution. Process optimization continues to be an area of active research to improve yields and reduce byproduct formation.

In conclusion, 1-Propanone, 1-(4-fluorophenyl)-3-(methylthio)- (CAS No. 1178385-39-1) represents an important class of fluorinated chemical intermediates with wide-ranging applications in pharmaceutical research and development. Its unique combination of fluorophenyl and methylthio functionalities makes it particularly valuable for creating bioactive molecules. As the demand for fluorine-containing compounds continues to rise in drug discovery, this compound is poised to maintain its significance in synthetic and medicinal chemistry.